Cas no 107030-45-5 (Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI))

• Product Name: Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI)
• CAS No: 107030-45-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 160354
• PubChem ID: 184778
• Update Time: 2025-04-19

Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[d]-1,3-dioxolo[4,5-g]pyrido[4,3,2-jk][2]benzazepine,5,6,7,7a-tetrahydro-7-methyl- (9CI)
• Dragabine
• AC1L4FJQ
• AC1Q6ZQQ
• ACMC-20deod
• AG-J-92286
• AR-1H8935
• Benzo(d)-1,3-dioxolo(4,5-g)pyrido(4,3,2-jk)(2)benzazepine, 5,6,7,7a-tetrahydro-7-methyl-
• CTK4A4928
• DTXSID90910220
• 107030-45-5
• 7-Methyl-5,6,7,7a-tetrahydro-2H-[1,3]dioxolo[6,7]isoquinolino[1,8-cd][2]benzazepine

• Inchi： 1S/C18H16N2O2/c1-20-7-6-11-8-14-17(22-10-21-14)16-13-5-3-2-4-12(13)9-19-18(20)15(11)16/h2-5,8-9,18H,6-7,10H2,1H3
• InChI Key： IYXPLTSTKGDBLL-UHFFFAOYSA-N
• SMILES： O1COC2=CC3CCN(C)C4C=3C(C3C=CC=CC=3C=N4)=C12

Computed Properties

• Exact Mass: 292.12128
• Monoisotopic Mass: 292.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 472.2°Cat760mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.725
• PSA: 34.06
• LogP: 2.37480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Azahomoaporphines Azahomoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Azahomoaporphines